![molecular formula C10H12ClNO5S B7541498 2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid](/img/structure/B7541498.png)
2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid, also known as CHPS, is a sulfonamide-based compound that has been extensively studied for its potential applications in medicinal chemistry. This compound has been shown to possess a range of biological activities, including antibacterial, antitumor, and anti-inflammatory properties. In
Mechanism of Action
The mechanism of action of 2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid is not fully understood, but it is believed to involve inhibition of bacterial cell wall synthesis and DNA replication. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines by blocking the NF-κB signaling pathway.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit bacterial growth by inhibiting cell wall synthesis and DNA replication. In addition, this compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway. Furthermore, this compound has been shown to inhibit the production of pro-inflammatory cytokines by blocking the NF-κB signaling pathway.
Advantages and Limitations for Lab Experiments
The advantages of using 2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid in lab experiments include its broad-spectrum antibacterial activity, its antitumor activity against a range of cancer cell lines, and its anti-inflammatory activity. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on 2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid. One area of research is the development of novel derivatives of this compound with improved antibacterial, antitumor, and anti-inflammatory activity. Another area of research is the investigation of the mechanism of action of this compound and its derivatives. Furthermore, the potential use of this compound as a therapeutic agent for the treatment of bacterial infections, cancer, and inflammatory diseases warrants further investigation.
Synthesis Methods
The synthesis of 2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid involves the reaction of 2-chloro-5-nitrobenzoic acid with 2-hydroxypropylsulfonamide in the presence of a reducing agent such as iron powder. The resulting product is then purified by recrystallization to obtain pure this compound.
Scientific Research Applications
2-Chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess antibacterial activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. In addition, this compound has been shown to possess antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. Furthermore, this compound has been shown to possess anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
2-chloro-5-(2-hydroxypropylsulfamoyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO5S/c1-6(13)5-12-18(16,17)7-2-3-9(11)8(4-7)10(14)15/h2-4,6,12-13H,5H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPPBLNNZDFQGHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC(=C(C=C1)Cl)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.